Cas no 1804779-08-5 (3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1804779-08-5
• MF: C₉H₇F₃IN₃O
• MW: 357.07106423378
• CID: 4835906
• Update Time: 2025-08-01

3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C9H7F3IN3O/c10-9(11,12)17-8-6(13)3-5(4-15)7(16-8)1-2-14/h3H,1,4,15H2
• InChI Key： IJWBTBHQFQRODQ-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CC#N)C(=C1)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 1.6
• Topological Polar Surface Area: 71.9

Additional information on 3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile

Comprehensive Overview of 3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804779-08-5)

The compound 3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804779-08-5) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl group, iodo substitution, and trifluoromethoxy moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and development.

One of the most frequently searched questions related to this compound is: "What are the applications of 3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile in medicinal chemistry?" The answer lies in its ability to serve as a building block for heterocyclic compounds, which are pivotal in designing kinase inhibitors and central nervous system (CNS) targeting drugs. The presence of the trifluoromethoxy group enhances metabolic stability, a critical factor in modern drug design.

Another trending topic in the scientific community is the role of iodinated pyridines in radiopharmaceuticals. The iodo substituent in 3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile opens avenues for radiolabeling, making it a candidate for diagnostic imaging agents. This aligns with the growing demand for precision medicine and targeted therapies, which are hot topics in both academic and industrial research.

The synthesis of 3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Key steps include halogenation, nucleophilic substitution, and cyanation. Researchers often search for "efficient synthetic routes for 3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile", highlighting the need for optimized protocols to reduce costs and improve yields.

In the context of agrochemicals, this compound's trifluoromethoxy group is particularly noteworthy. Fluorinated compounds are known for their ability to enhance the bioavailability and pest resistance of agrochemicals. Searches like "trifluoromethoxy pyridines in crop protection" reflect the industry's interest in leveraging such molecules for sustainable agriculture.

From a structural-activity relationship (SAR) perspective, the aminomethyl group in 3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile provides a handle for further functionalization, enabling the creation of diverse analogs. This flexibility is crucial for high-throughput screening and lead optimization in drug discovery programs. Queries such as "SAR studies of iodinated pyridines" are common among medicinal chemists.

Environmental and regulatory considerations are also pivotal. The compound's biodegradability and ecotoxicity profile are subjects of ongoing research, addressing concerns raised by queries like "environmental impact of trifluoromethoxy compounds". As regulatory frameworks tighten, understanding these aspects becomes essential for sustainable chemical development.

In summary, 3-(Aminomethyl)-5-iodo-6-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1804779-08-5) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural motifs align with current trends in drug discovery, sustainable chemistry, and precision medicine, making it a subject of enduring interest for researchers worldwide.